Cas no 885121-98-2 ((Z)-2-Acetyl-3-(dimethylamino)-2-propenenitrile)

• Product Name: (Z)-2-Acetyl-3-(dimethylamino)-2-propenenitrile
• CAS No: 885121-98-2
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 993093
• PubChem ID: 29941797
• Update Time: 2025-04-20

(Z)-2-Acetyl-3-(dimethylamino)-2-propenenitrile Chemical and Physical Properties

Names and Identifiers

• 2-[1-DIMETHYLAMINO-METH-(E)-YLIDENE]-3-OXO-BUTYRONITRILE
• 1-(dimethylamino)-5-phenyl-1,4-pentadien-3-one
• 1,4-Pentadien-3-one,1-(dimethylamino)-5-phenyl
• Dimethylamino-methylen-benzalaceton
• dimethylaminomethylene-3-oxobutanenitrile
• Z)-2-((dimethylamino)methylene)-3-oxobutanenitrile
• (E)-2-[(dimethylamino)methylene]-3-oxobutanenitrile
• AKOS005264418
• (2E)-2-(dimethylaminomethylidene)-3-oxobutanenitrile
• 3-(Dimethylamino)-2-acetylacrylonitrile
• 885121-98-2
• XLEZLQVGCSBJJE-FNORWQNLSA-N
• SCHEMBL1579880
• (E)-2-[(dimethylamino)-methylene]-3-oxobutanenitrile
• AM87367
• (E)-2-((dimethylamino)methylene)-3-oxobutanenitrile
• SCHEMBL1579884
• (E)-2-acetyl-3-dimethylamino-acrylonitrile
• [2-(dimethylamino)methylene]-3-oxobutanenitrile
• (Z)-2-Acetyl-3-(dimethylamino)-2-propenenitrile

• Inchi： 1S/C7H10N2O/c1-6(10)7(4-8)5-9(2)3/h5H,1-3H3/b7-5+
• InChI Key： XLEZLQVGCSBJJE-FNORWQNLSA-N
• SMILES： O=C(C)/C(/C#N)=C/N(C)C

Computed Properties

• Exact Mass: 138.07900
• Monoisotopic Mass: 138.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1A^2
• XLogP3: 0.2

Experimental Properties

• PSA: 44.10000
• LogP: 0.54448